Cas no 13037-83-7 (Phenol,2,6-dimethyl-4-(2-propen-1-yl)-)

Phenol,2,6-dimethyl-4-(2-propen-1-yl)- structure
13037-83-7 structure
Product Name:Phenol,2,6-dimethyl-4-(2-propen-1-yl)-
CAS No:13037-83-7
MF:C11H14O
MW:162.228263378143
CID:119215
PubChem ID:12434973
Update Time:2025-04-18

Phenol,2,6-dimethyl-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-dimethyl-4-(2-propen-1-yl)-
    • 2,6-dimethyl-4-prop-2-enylphenol
    • 4-Allyl-2,6-xylenol
    • 3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene
    • 4-allyl-2,6-dimethyl-phenol
    • Phenol, 2,6-dimethyl-4-(2-propen-1-yl)-
    • SCHEMBL719239
    • 2,6-dimethyl-4-allylphenol
    • 2,6-dimethyl-4-(2-propenyl)-phenol
    • 2,6-Dimethyl-4-(prop-2-en-1-yl)phenol
    • DTXSID60498161
    • 13037-83-7
    • Inchi: 1S/C11H14O/c1-4-5-10-6-8(2)11(12)9(3)7-10/h4,6-7,12H,1,5H2,2-3H3
    • InChI Key: JSETXDOJYIQIST-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=C(CC=C)C=C1C

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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